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Compound of Interest

Compound Name: Butyl 2-chloropropanoate

CAS No.: 54819-86-2

Cat. No.: B1266183

Get Quote

Executive Summary
Butyl 2-chloropropanoate (B2CP) is a versatile bifunctional building block containing an

electrophilic

-carbon and a lipophilic butyl ester moiety. It serves as a critical intermediate in the synthesis of
aryloxyphenoxypropionate herbicides (e.g., "fops" class) and chiral amino acid precursors for
pharmaceutical development.

This guide details the nucleophilic substitution (

) protocols for B2CP. Unlike simple primary alkyl halides, B2CP presents specific challenges:

Steric Hindrance: The secondary

-carbon retards

rates compared to primary analogs.

Elimination Competition: The acidic
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-proton makes the substrate prone to

elimination, yielding butyl acrylate as a major impurity.

Stereochemical Inversion: Substitution at the chiral center proceeds with Walden inversion, a

critical feature for synthesizing enantiopure bioactive compounds.

Chemical Profile & Reactivity[1][2][3][4]
Property Data Relevance to Protocol

IUPAC Name Butyl 2-chloropropanoate Substrate

CAS No. 54819-86-2 Identification

MW 164.63 g/mol Stoichiometry calculations

Boiling Point ~175-180 °C

High BP allows high-temp

reactions without substrate

loss

Chirality C2 is chiral

causes inversion (R

S or S

R)

Major Side Reaction Dehydrohalogenation
Forms Butyl Acrylate

(polymerizable impurity)

Mechanistic Landscape
The reaction is a bimolecular nucleophilic substitution (

).[1][2] The nucleophile attacks the

antibonding orbital from the backside, leading to the inversion of the stereocenter.[3]
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Figure 1: Reaction landscape of Butyl 2-chloropropanoate showing competing substitution

and elimination pathways.

Application Protocol A: Synthesis of Aryl Ethers
(Herbicide Scaffold)
Objective: Synthesis of Butyl 2-(4-chlorophenoxy)propanoate via Williamson Ether Synthesis.

Context: This reaction mimics the industrial production of herbicides like Fluazifop-butyl. The

key is suppressing the elimination of HCl to form butyl acrylate.

Reagents & Materials
Substrate: Butyl 2-chloropropanoate (1.0 equiv)

Nucleophile: 4-Chlorophenol (1.1 equiv)

Base: Potassium Carbonate (

), anhydrous, micronized (1.5 equiv). Note: Weaker bases like carbonates are preferred over
hydrides (NaH) to minimize E2 elimination.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body-img#application-note-nucleophilic-substitution-reactions-of-butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#application-note-nucleophilic-substitution-reactions-of-butyl-2-chloropropanoate
https://www.benchchem.com/product/b1266183/docs?utm_src=pdf-body#application-note-nucleophilic-substitution-reactions-of-butyl-2-chloropropanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Catalyst: Potassium Iodide (KI) (0.1 equiv). Finkelstein condition to generate transient, more

reactive iodo-ester.

Solvent: Acetonitrile (ACN) or DMF. ACN is preferred for easier workup.

Step-by-Step Methodology
Activation of Nucleophile:

In a 3-neck round-bottom flask equipped with a reflux condenser and magnetic stir bar,

charge 4-chlorophenol (14.1 g, 110 mmol) and Acetonitrile (100 mL).

Add anhydrous

(22.8 g, 165 mmol).

Stir at room temperature for 30 minutes. The mixture will become a slurry as the

phenoxide anion forms.

Substrate Addition:

Add Potassium Iodide (2.7 g, 16.5 mmol).

Add Butyl 2-chloropropanoate (16.5 g, 100 mmol) dropwise over 10 minutes. Critical:

Rapid addition can cause localized hotspots favoring elimination.

Reaction Phase:

Heat the mixture to reflux (approx. 80-82 °C).

Maintain reflux for 6–8 hours.

Self-Validation (TLC): Monitor using Silica plates (Hexane:EtOAc 8:2). The starting phenol

spot (

) should disappear. The product spot will appear at higher

.
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Workup & Isolation:

Cool to room temperature. Filter off the inorganic salts (

).

Concentrate the filtrate under reduced pressure to remove Acetonitrile.

Dissolve residue in Ethyl Acetate (100 mL) and wash with:

1M NaOH (2 x 50 mL) – Removes unreacted phenol.

Brine (1 x 50 mL).

Dry over

, filter, and concentrate.

Purification:

The crude oil is typically >90% pure. For analytical grade, purify via vacuum distillation (bp

~160°C @ 5 mmHg) or column chromatography.

Application Protocol B: Synthesis of -Azido Esters
Objective: Synthesis of Butyl 2-azidopropanoate. Context: This is a direct precursor to Butyl

Alaninate. Azide displacement is highly stereospecific, ensuring high optical purity if starting

from chiral B2CP.

Safety Warning (Critical)
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DANGER: Sodium Azide (

) is acutely toxic and can form explosive metal azides. Do not use chlorinated

solvents (DCM/Chloroform) as they can form di-azidomethane (explosive). Use a

blast shield.

Methodology
Preparation:

To a reaction vessel, add DMF (Dimethylformamide, 50 mL).

Add Sodium Azide (

) (7.8 g, 120 mmol, 1.2 equiv). Note:

is not fully soluble in DMF; the reaction is heterogeneous.

Reaction:

Add Butyl 2-chloropropanoate (16.5 g, 100 mmol) in one portion.

Heat to 60 °C. Do not exceed 80 °C to prevent thermal decomposition of the azide.

Stir for 4–6 hours.

Validation:

IR Spectroscopy: Monitor the appearance of the strong Azide stretching frequency at

~2100

. The disappearance of the C-Cl stretch (~600-800

) confirms conversion.
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Workup:

Pour the reaction mixture into Ice Water (200 mL). The organic product will separate as an

oil.

Extract with Diethyl Ether or MTBE (3 x 50 mL). Avoid halogenated solvents.

Wash combined organics with water (3x) to remove DMF.

Dry over

and concentrate carefully (Azides are heat sensitive; keep bath < 40 °C).

Critical Process Parameters & Troubleshooting
Observation Root Cause Corrective Action

Low Yield / Polymer Formation
Elimination dominating

.

Lower reaction temperature.

Use a weaker base (

or

) instead of alkoxides/hydrides.

Slow Reaction Rate
Steric hindrance at secondary

carbon.

Add catalyst: NaI or KI (10

mol%) to form the more

reactive Iodo-ester in situ

(Finkelstein). Switch solvent to

DMSO (faster rates but harder

workup).

Racemization character or basic enolization.

Ensure anhydrous conditions.

Avoid extremely strong bases

that can deprotonate the

-carbon.

Stereochemical Integrity
If starting with (R)-Butyl 2-chloropropanoate, the product will be predominantly (S)-configured

due to Walden inversion.
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Enantiomeric Excess (ee) determination: Chiral HPLC (e.g., Chiralcel OD-H column) is

required to verify the degree of inversion vs. racemization.

(R)-Butyl 2-chloropropanoate
(Chiral Center)

Trigonal Bipyramidal
Transition State

 Backside Attack

(S)-Substituted Product
(Inverted Configuration)

 Inversion
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Figure 2: Stereochemical pathway illustrating the Walden Inversion inherent to the SN2

mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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